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Compound of Interest

Compound Name: Disulfiram impurity 1-d10

Cat. No.: B12416502 Get Quote

Essential Safety and Handling Guide for
Disulfiram Impurity 1-d10
Disclaimer: No specific Safety Data Sheet (SDS) is available for Disulfiram impurity 1-d10.

The following guidance is based on the available safety data for the closely related

compounds, Disulfiram impurity 1 and the parent compound, Disulfiram, as well as best

practices for handling pharmaceutical compounds of unknown potency. It is imperative to

conduct a site-specific risk assessment before handling this material.

Disulfiram impurity 1-d10 is the deuterated analog of Disulfiram impurity 1 and is primarily

used as an internal standard in analytical and pharmacokinetic research.[1] The SDS for

Disulfiram impurity 1 indicates that it is a "pharmaceutical related compound of unknown

potency" with no available data for most hazard classifications.[2] Therefore, a conservative

approach to handling is necessary, assuming it may have hazards similar to the parent

compound, Disulfiram.

Hazard Summary for Disulfiram (Parent Compound)
The known hazards associated with Disulfiram are summarized below and should be

considered when handling Disulfiram impurity 1-d10.
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Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.[3][4][5][6]

Skin Sensitization May cause an allergic skin reaction.[3][5][6]

Specific Target Organ Toxicity (Repeated

Exposure)

May cause damage to organs through

prolonged or repeated exposure.[3][5]

Aquatic Hazard (Acute & Chronic)
Very toxic to aquatic life with long-lasting effects.

[3][4]

Personal Protective Equipment (PPE)
Given the unknown potency of Disulfiram impurity 1 and the known hazards of Disulfiram, the

use of comprehensive personal protective equipment is mandatory.
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Operation
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Storage and

Transport

(Unopened

Container)

Tightly fitting

safety goggles

with side-shields.

Chemical-

resistant gloves

(e.g., nitrile).

Lab coat.

Not generally

required if

containers

remain sealed in

a well-ventilated

area.

Weighing and

Aliquoting

(Powder)

Tightly fitting

safety goggles

with side-shields

and a face

shield.

Double-gloving

with chemical-

resistant gloves

(e.g., nitrile).

Change outer

gloves

frequently.

Disposable

coveralls or a

dedicated lab

coat with sleeve

covers.

A NIOSH-

approved

respirator (e.g.,

N95 or higher) or

use of a

ventilated

balance

enclosure.

Solution

Preparation and

Handling

Tightly fitting

safety goggles

with side-shields.

Double-gloving

with chemical-

resistant gloves.

Lab coat.

Work within a

certified chemical

fume hood.

Spill Cleanup

Tightly fitting

safety goggles

with side-shields

and a face

shield.

Heavy-duty,

chemical-

resistant gloves

over inner nitrile

gloves.

Chemical-

resistant

disposable

coveralls.

A NIOSH-

approved

respirator with

appropriate

cartridges.

Operational and Disposal Plans
A systematic approach is crucial for safely handling Disulfiram impurity 1-d10.

Experimental Protocol: Safe Handling Workflow

Preparation:

Designate a specific area for handling, such as a chemical fume hood.
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Ensure all necessary PPE is available and in good condition.

Prepare a spill kit appropriate for chemical powders and solvents.

Review the Safety Data Sheets for Disulfiram and Disulfiram Impurity 1.[2][3][7]

Gowning:

Don PPE in the following order: shoe covers, inner gloves, coveralls or lab coat, outer

gloves, and face/eye protection. If required, a respirator should be fit-tested and donned

according to institutional procedures.

Handling:

Perform all manipulations of the solid compound, such as weighing, within a ventilated

enclosure (e.g., a fume hood or powder-containment hood) to minimize inhalation

exposure.[7]

Handle solutions within a certified chemical fume hood.

Keep containers of the compound closed when not in use.

Decontamination:

Wipe down all surfaces and equipment used during the handling process with an

appropriate solvent (e.g., 70% ethanol) and then a cleaning agent.

All cleaning materials should be disposed of as hazardous waste.

De-gowning:

Remove PPE in a designated area, taking care to avoid self-contamination.

Remove outer gloves first, followed by the lab coat or coveralls, then eye/face protection,

and finally inner gloves.

Wash hands thoroughly with soap and water after removing all PPE.[2]

Spill Management
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Evacuation: Immediately alert others in the vicinity and evacuate the area if necessary.

Containment: For small powder spills, gently cover with a damp paper towel to avoid

generating dust. For liquid spills, use absorbent pads to contain the spill.

Cleanup: Wearing appropriate PPE, clean the spill working from the outside in. Use a spill kit

appropriate for chemical hazards.

Disposal: All materials used for spill cleanup must be collected in a sealed container and

disposed of as hazardous waste.[2]

Disposal Plan

Unused Material: Unused Disulfiram impurity 1-d10 should be disposed of as hazardous

chemical waste.[4] It may be possible to send it to a licensed hazardous material disposal

company or burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Contaminated Materials: All disposable PPE, labware, and cleaning materials that have

come into contact with the compound should be considered contaminated and disposed of

as hazardous waste in accordance with federal, state, and local regulations.[2] Do not

dispose of this material with household garbage.[3]

Workflow for Handling Disulfiram Impurity 1-d10
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Caption: Workflow for Safe Handling of Disulfiram Impurity 1-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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